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Introduction
1,1,1,2-Tetrachloro-2,2-difluoroethane, commonly known as CFC-112a or R-112a, is a

chlorofluorocarbon (CFC) with the chemical formula CCl₃CClF₂. As a member of the Freon

group of compounds, it has historically seen use as a refrigerant, solvent, and chemical

intermediate.[1][2] However, due to its significant environmental impact as an ozone-depleting

substance, its production and use have been heavily restricted under international agreements

such as the Montreal Protocol.[3][4] Despite these restrictions, CFC-112a remains a compound

of interest for atmospheric monitoring and research into the environmental fate of legacy

chemicals.[2][3] This guide provides a comprehensive overview of the core physical properties

of CFC-112a, intended to support ongoing research and development efforts that may involve

this compound, particularly in the context of analytical standard development, environmental

monitoring, and toxicological studies.

CFC-112a is an asymmetric isomer of tetrachlorodifluoroethane, distinguishing it from its

symmetric counterpart, CFC-112 (1,1,2,2-tetrachloro-1,2-difluoroethane).[5][6] At room

temperature, CFC-112a presents as a colorless solid with a faint, ether-like odor.[1][7] Its

physical state is notably dependent on temperature, transitioning to a liquid above its melting

point.[1] The compound is non-combustible but can decompose at high temperatures to
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produce hazardous substances such as hydrogen chloride, hydrogen fluoride, and phosgene.

[4][8]

Core Physical Properties of CFC-112a
A comprehensive summary of the key physical properties of CFC-112a is presented in the table

below. This data has been compiled from various authoritative sources and represents the

most current and reliable information available.

Property Value Units Source(s)

Molecular Formula C₂Cl₄F₂ [5][9]

Molecular Weight 203.82 g/mol [1][5]

CAS Number 76-11-9 [5]

Appearance
Colorless solid with a

slight, ether-like odor
[1][7]

Melting Point 25 to 40.6 °C [1][5][10]

Boiling Point 91 to 91.5 °C [1][5][11]

Density 1.65 g/mL at 25°C [1][5]

Vapor Pressure 40 mmHg at 20°C [1][7][8]

Water Solubility 100 mg/L [1]

Solubility in other

solvents

Soluble in alcohol,

ether, and chloroform
[10][12]

Ozone Depletion

Potential (ODP)
0.88 [2]

Atmospheric Lifetime 44 years [2][5]

Radiative Efficiency 0.25 Wm⁻²ppb⁻¹ [5]

Experimental Determination of Physical Properties
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The accurate determination of the physical properties of a compound like CFC-112a is

fundamental to its characterization and understanding its behavior in various applications and

environmental systems. The following section outlines the standard experimental protocols for

measuring key physical parameters, emphasizing the rationale behind the methodological

choices.

Melting Point Determination
The melting point of CFC-112a is a critical parameter for its handling and storage. Given its

melting range around room temperature, precise measurement is essential.

Methodology: Capillary Melting Point Method

Sample Preparation: A small amount of solid CFC-112a is finely powdered and packed into a

thin-walled capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus with a controlled heating block and a viewing

lens is used.

Procedure: The capillary tube is placed in the heating block, and the temperature is raised at

a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the last solid particle melts are recorded as the melting range.

Causality behind Experimental Choices: The capillary method is chosen for its accuracy, small

sample requirement, and the ability to observe the melting process clearly. A slow heating rate

is crucial to ensure thermal equilibrium between the sample and the thermometer, providing a

more accurate melting range.

Boiling Point Determination
The boiling point is a key indicator of the volatility of CFC-112a.

Methodology: Distillation Method

Apparatus: A standard distillation apparatus is assembled, consisting of a distillation flask, a

condenser, a thermometer, and a receiving flask.
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Procedure: A sample of liquid CFC-112a is placed in the distillation flask with a few boiling

chips to ensure smooth boiling. The flask is heated gently.

Observation: The temperature is recorded when the liquid begins to boil and a stable

temperature is reached at which the vapor and liquid are in equilibrium. This temperature is

the boiling point at the recorded atmospheric pressure.

Pressure Correction: The observed boiling point is corrected to standard pressure (760

mmHg) using a nomograph or the Clausius-Clapeyron equation if the measurement is not

performed at sea level.

Causality behind Experimental Choices: The distillation method provides a direct and accurate

measurement of the boiling point under controlled conditions. The use of boiling chips prevents

bumping and ensures a steady boiling process, leading to a more precise temperature reading.

Density Measurement
The density of CFC-112a is an important property for solvent applications and for

understanding its environmental transport.

Methodology: Pycnometer Method

Apparatus: A pycnometer, a glass flask with a close-fitting ground glass stopper with a

capillary tube through it, is used.

Procedure:

The empty pycnometer is weighed.

It is then filled with distilled water of a known temperature and weighed again to determine

the volume of the pycnometer.

The pycnometer is dried and filled with liquid CFC-112a (at a temperature above its

melting point) and weighed.

Calculation: The density is calculated by dividing the mass of the CFC-112a by the volume of

the pycnometer.
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Causality behind Experimental Choices: The pycnometer method is a highly accurate

technique for determining the density of liquids. By using a precisely known volume, it

minimizes measurement errors. Temperature control is critical as density is temperature-

dependent.

Interrelation of Physical Properties
The physical properties of CFC-112a are interconnected and influence its overall behavior. The

following diagram illustrates these relationships.
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Caption: Interrelationships of CFC-112a's physical properties.
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Environmental Impact and Safety Considerations
CFC-112a is a potent ozone-depleting substance with an ODP of 0.88, indicating its significant

potential to damage the stratospheric ozone layer.[2] Its long atmospheric lifetime of 44 years

allows it to persist in the atmosphere and contribute to ozone depletion over extended periods.

[2][5] While its direct global warming potential (GWP) is not as frequently cited as its ODP, all

CFCs are potent greenhouse gases.[13][14]

From a safety perspective, CFC-112a is considered to have low acute toxicity, but inhalation of

high concentrations can cause central nervous system depression, leading to dizziness,

headache, and confusion.[8] It is also an irritant to the skin and eyes.[15] Due to its

environmental hazards and potential health effects, handling of CFC-112a should be conducted

in a well-ventilated area with appropriate personal protective equipment.

Conclusion
This technical guide has provided a detailed overview of the physical properties of CFC-112a,

offering valuable data for researchers and professionals in relevant fields. The information

presented, from fundamental constants to experimental methodologies and environmental

impact, underscores the importance of a thorough understanding of this compound. While its

use is now rightly restricted, the study of CFC-112a remains crucial for environmental science

and for the development of safer, more sustainable chemical alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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